Cas no 1522034-67-8 (N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride)

• Product Name: N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride
• CAS No: 1522034-67-8
• MF: C₆H₉ClF₃NO
• MW: 203.58997130394
• CID: 5941364
• PubChem ID: 79887254
• Update Time: 2025-06-09

N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride
• 1522034-67-8
• AKOS018446617
• EN300-1612290

• Inchi： 1S/C6H9ClF3NO/c1-4(2)11(5(7)12)3-6(8,9)10/h4H,3H2,1-2H3
• InChI Key： UZOQMMYRQDKUMH-UHFFFAOYSA-N
• SMILES： ClC(N(CC(F)(F)F)C(C)C)=O

Computed Properties

• Exact Mass: 203.0324761g/mol
• Monoisotopic Mass: 203.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride

Introduction to N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride (CAS No. 1522034-67-8)

N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 1522034-67-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a trifluoroethyl group and an acyl chloride functionality, make it a valuable tool for chemists and pharmacologists exploring novel therapeutic agents.

The chemical structure of N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride consists of a carbamoyl group linked to both a propan-2-yl moiety and a trifluoroethyl group. This bifunctional nature allows for versatile applications in organic synthesis, particularly in the formation of amide and urea derivatives. These derivatives are widely studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The trifluoroethyl group in this compound contributes to these desirable properties, making it an attractive scaffold for drug development. For instance, studies have shown that trifluoroethyl-substituted molecules often exhibit increased lipophilicity and resistance to enzymatic degradation, which can lead to longer half-lives and more effective drug delivery.

The acyl chloride functionality in N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride is particularly noteworthy for its reactivity in peptide coupling reactions. Acyl chlorides are well-known for their ability to form amides with nucleophiles under mild conditions, making them invaluable in the synthesis of complex peptides and proteins. This property has been leveraged in the development of peptide-based therapeutics, where the efficient formation of peptide bonds is crucial for biological activity.

Recent advancements in synthetic chemistry have also highlighted the utility of this compound in cross-coupling reactions. The presence of both an electrophilic carbamoyl chloride group and a nucleophilic propan-2-yl moiety allows for diverse reaction pathways, including nucleophilic substitution and metal-catalyzed coupling reactions. These reactions have been employed to construct intricate molecular architectures that mimic natural products and bioactive molecules.

The pharmaceutical industry has shown particular interest in derivatives of N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride due to their potential as drug candidates. For example, researchers have synthesized various analogs of this compound and evaluated their biological activity using in vitro and in vivo models. Some of these derivatives have demonstrated promising results in preliminary studies, indicating their potential as lead compounds for further development.

The synthesis of N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the introduction of the trifluoroethyl group via fluorination reactions and the formation of the carbamoyl chloride moiety through chlorination or oxidation processes. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of these processes.

In conclusion, N-(propan-2-yl)-N-(2,2,2-trifluoroethyl)carbamoyl chloride (CAS No. 1522034-67-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for the synthesis of biologically active molecules, particularly those with enhanced metabolic stability and improved pharmacokinetic profiles. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain a cornerstone in the development of innovative therapeutic agents.